Cas no 380238-10-8 (3-Methyl-1-2-(trifluoromethyl)phenyl-1h-pyrazol-5-amine)

• Product Name: 3-Methyl-1-2-(trifluoromethyl)phenyl-1h-pyrazol-5-amine
• CAS No: 380238-10-8
• MF: C₁₁H₁₀F₃N₃
• MW: 241.21241235733
• MDL: MFCD02715834
• CID: 1069081
• PubChem ID: 2334902
• Update Time: 2025-04-20

3-Methyl-1-2-(trifluoromethyl)phenyl-1h-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-1-(2-(trifluoromethyl)-phenyl)-1H-pyrazol-5-amine
• 3-Methyl-1-(2-(trifluoromethyl)phenyl)-1H-pyrazol-5-amine
• 3-methyl-1-(2-trifluoromethylphenyl)-1H-pyrazol-5-amine
• 3-Methyl-1-[2-(trifluoromethyl)phenyl]-1H-pyrazol-5-amine
• 5-Methyl-2-(2-trifluoromethyl-phenyl)-2H-pyrazol-3-ylamine
• 5-methyl-2-[2-(trifluoromethyl)phenyl]pyrazol-3-amine
• Enamine_001448
• WRGSUGOZPLVAIQ-UHFFFAOYSA-N
• HMS1398B18
• 1H-Pyrazol-5-amine, 3-methyl-1-[2-(trifluoromethyl)phenyl]-
• STL186181
• SBB042613
• 2021AE
• NE39079
• AK161462
• ST24
• EN300-02443
• DA-23414
• AKOS000122199
• AMY5643
• 380238-10-8
• SCHEMBL1818071
• CS-0061405
• Z55423090
• DS-7329
• SR-01000030586-1
• CS1191
• MFCD02715834
• SR-01000030586
• 3-Methyl-1-2-(trifluoromethyl)phenyl-1h-pyrazol-5-amine

• MDL： MFCD02715834
• Inchi： 1S/C11H10F3N3/c1-7-6-10(15)17(16-7)9-5-3-2-4-8(9)11(12,13)14/h2-6H,15H2,1H3
• InChI Key： WRGSUGOZPLVAIQ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1N1C(=CC(C)=N1)N)(F)F

Computed Properties

• Exact Mass: 241.08268182g/mol
• Monoisotopic Mass: 241.08268182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8
• XLogP3: 2.8